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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B15595078

2-Hydroxyplatyphyllide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-Hydroxyplatyphyllide is a natural product isolated from the roots of Ligularia songarica, a
plant belonging to the Asteraceae family. While the compound has been identified and
cataloged, publicly available data on its specific physical, chemical, and biological properties
remains limited. This technical guide synthesizes the currently available information and
highlights areas where further research is needed to fully characterize this compound for
potential applications in drug discovery and development.

Chemical and Physical Properties

Detailed experimental data regarding the physicochemical properties of 2-
Hydroxyplatyphyllide are not extensively reported in publicly accessible literature. The
following table summarizes the fundamental information that has been identified.

Table 1: Physical and Chemical Properties of 2-Hydroxyplatyphyllide
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Property Data

CAS Number 72145-19-8
Molecular Formula C14H1403
Molecular Weight 230.26 g/mol
Appearance Powder
Melting Point Not Reported
Boiling Point Not Reported
Solubility Not Reported

Spectroscopic Data

Comprehensive spectroscopic data is essential for the unequivocal identification and structural
elucidation of a chemical compound. While it is known that techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS) are used for the characterization of 2-Hydroxyplatyphyllide, specific spectral data is not
readily available in the public domain.

Table 2: Spectroscopic Data for 2-Hydroxyplatyphyllide

Spectroscopic Technique Data

Specific chemical shifts and coupling constants

1H NMR
not reported.
13C NMR Specific chemical shifts not reported.
Infrared (IR) Specific absorption bands (cm~1) not reported.

Specific fragmentation patterns and m/z values
Mass Spectrometry (MS)
not reported.

Experimental Protocols
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Detailed experimental protocols for the isolation, purification, and characterization of 2-
Hydroxyplatyphyllide from Ligularia songarica are not described in the available literature. A
general workflow for the isolation of natural products from plant material is presented below.
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General Workflow for Natural Product Isolation

Plant Material (Ligularia songarica roots)

:

Extraction (e.g., with organic solvents)

:

Filtration and Concentration

:

Crude Extract

:

Chromatographic Separation (e.g., Column Chromatography, HPLC)

:

Collection of Fractions

:

Analysis of Fractions (e.g., TLC, LC-MS)

:

Isolation of Pure 2-Hydroxyplatyphyllide

:

Structural Elucidation (NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and characterization of natural products.
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Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological
activities or the signaling pathways associated with 2-Hydroxyplatyphyllide. The genus
Ligularia is known to produce a variety of sesquiterpenoids and other secondary metabolites
with a range of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial
effects. However, the specific bioactivity profile of 2-Hydroxyplatyphyllide has not been

reported.

Hypothetical Signaling Pathway Investigation

2-Hydroxyplatyphyllide

i

Cell-Based Assays (e.g., cytotoxicity, proliferation)

i

Target Identification

i

Signaling Pathway Analysis (e.g., Western Blot, Kinase Assays)

i

In Vivo Models

Click to download full resolution via product page

Caption: A logical workflow for investigating the biological activity of a novel compound.
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Conclusion and Future Directions

2-Hydroxyplatyphyllide is a natural product that has been isolated but remains largely
uncharacterized in the public scientific literature. To unlock its potential for drug discovery and
other applications, further research is imperative. Key areas for future investigation include:

o Comprehensive Physicochemical Characterization: Determination of melting point, boiling
point, solubility in various solvents, and other physical constants.

o Detailed Spectroscopic Analysis: Publication of complete *H NMR, 3C NMR, IR, and high-
resolution MS data to serve as a reference for future studies.

» Development and Publication of a Standardized Isolation Protocol: A detailed and
reproducible method for obtaining 2-Hydroxyplatyphyllide from Ligularia songarica would
facilitate further research.

» Screening for Biological Activities: A broad-based screening approach to identify any
cytotoxic, anti-inflammatory, antimicrobial, or other relevant biological activities.

o Mechanism of Action Studies: If biological activity is identified, subsequent studies to
elucidate the molecular targets and signaling pathways involved will be crucial.

The information presented in this guide is based on the limited data currently available. It is
intended to serve as a foundational document for researchers and professionals interested in
2-Hydroxyplatyphyllide and to encourage further investigation into this potentially valuable
natural product.

 To cite this document: BenchChem. [Physical and chemical properties of 2-
Hydroxyplatyphyllide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595078#physical-and-chemical-properties-of-2-
hydroxyplatyphyllide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

